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Compound of Interest

Compound Name: PIM-447 dihydrochloride

Cat. No.: B608556 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of PIM-447 dihydrochloride, a potent pan-PIM kinase inhibitor. Adherence to

these procedures is vital to mitigate risks to personnel and the environment.

Hazard Profile and Safety Recommendations
PIM-447 dihydrochloride is classified as harmful if swallowed and is very toxic to aquatic life

with long-lasting effects.[1] Therefore, stringent disposal protocols are necessary to prevent

environmental contamination.

Personal Protective Equipment (PPE) during Handling and Disposal:

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.

Step-by-Step Disposal Procedure
The primary recommendation for the disposal of PIM-447 dihydrochloride is to use an

approved waste disposal plant.[1] Avoid releasing the chemical into the environment.[1]
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Segregation and Collection:

Collect waste PIM-447 dihydrochloride, including any contaminated materials (e.g.,

weighing paper, pipette tips, vials), in a designated, properly labeled, and sealed waste

container.

The container should be clearly marked with the chemical name and associated hazard

symbols.

Waste Storage:

Store the sealed waste container in a cool, well-ventilated area, away from incompatible

materials such as strong acids, strong bases, strong oxidizing agents, and strong reducing

agents.[1][2]

Engage a Licensed Waste Disposal Service:

Contact a licensed hazardous waste disposal company to arrange for the collection and

disposal of the chemical waste.

Provide the waste disposal company with the Safety Data Sheet (SDS) for PIM-447
dihydrochloride to ensure they have all the necessary information for safe handling and

disposal.

Documentation:

Maintain a record of the amount of PIM-447 dihydrochloride disposed of and the date of

disposal. Follow your institution's guidelines for waste manifest tracking.

Note: While one source suggests that smaller quantities can be disposed of with household

waste, this is contradicted by the classification of the compound as very toxic to aquatic life.[1]

[2] Therefore, the more cautious approach of professional disposal is strongly recommended.

Chemical and Physical Properties
A summary of the key quantitative data for PIM-447 dihydrochloride is provided in the table

below for easy reference.
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Property Value Reference

Molecular Formula C24H25Cl2F3N4O [1]

Molecular Weight 513.386 g/mol [1]

CAS Number 1820565-69-2 [1]

GHS Classification

Acute toxicity, Oral (Category

4); Acute aquatic toxicity

(Category 1); Chronic aquatic

toxicity (Category 1)

[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of PIM-447
dihydrochloride.
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Caption: Logical workflow for the safe disposal of PIM-447 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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